BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for Syk-IN-8 in
Cell-Based Assays

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Syk-IN-8

Cat. No.: B12389035

For Researchers, Scientists, and Drug Development Professionals

Introduction

Syk-IN-8 is a potent inhibitor of Spleen Tyrosine Kinase (Syk), a non-receptor tyrosine kinase
that is a critical mediator of signal transduction downstream of various cell surface receptors,
including the B-cell receptor (BCR) and Fc receptors.[1][2][3] Dysregulation of Syk signaling is
implicated in various hematological malignancies and autoimmune diseases, making it a
promising therapeutic target.[1][2][4] These application notes provide detailed protocols for
utilizing Syk-IN-8 in common cell-based assays to investigate its effects on cell viability and
downstream signaling pathways.

Data Presentation

While specific IC50 values for Syk-IN-8 in a wide range of hematological cancer cell lines are
not readily available in the public domain, the following table summarizes the anti-proliferative
activity of other notable Syk inhibitors in various lymphoma and leukemia cell lines. This data
can serve as a valuable reference for determining the effective concentration range for Syk-IN-
8 in your experiments.
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Inhibitor Cell Line Cell Type IC50 (pM) Reference
Acute Myeloid
PRT062607 Mv4-11 ) ~0.1 [5]
Leukemia
Acute Myeloid
MOLM13 _ ~0.1 [5]
Leukemia
BAY 61-3606 SH-SY5Y Neuroblastoma ~0.1-0.6 [6]
T-cell non- ~8 (for Syk
SU-DHL-1 Hodgkin phosphorylation [7]
lymphoma inhibition)
T-cell non- ~8 (for Syk
SR-786 Hodgkin phosphorylation [7]
lymphoma inhibition)
Pre-B Acute
Entospletinib NALM-6 Lymphoblastic ~1-5 [8]
Leukemia
Pro-B Acute
SEM Lymphoblastic ~1-5 [8]
Leukemia
Various DLBCL Diffuse Large B- )
PRT318 Varies 9]

cell lines

cell Lymphoma

Signaling Pathway

Syk plays a pivotal role in relaying signals from immunoreceptors, leading to the activation of

multiple downstream pathways that control cell proliferation, survival, and differentiation.[4]

Inhibition of Syk with Syk-IN-8 is expected to disrupt these signaling cascades.
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Preparation & Treatment Cell Lysis Electrophoresis & Transfer Detection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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